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Compound of Interest

Tert-butyl 3-
Compound Name:
bromobenzylcarbamate

Cat. No.: B061532

Disclaimer: This document provides a summary of available safety and physical property data
for Tert-butyl 3-bromobenzylcarbamate (CAS No. 171663-13-1). A complete, officially
recognized Safety Data Sheet (SDS) from a manufacturer was not available in the public
domain at the time of this writing. The information herein is aggregated from various chemical
supplier databases and should be used for informational purposes only. It is not a substitute for
a comprehensive risk assessment and the guidance of a certified safety professional.

This guide is intended for researchers, scientists, and drug development professionals who
may be handling or considering the use of Tert-butyl 3-bromobenzylcarbamate in their work.

Chemical Identification

Parameter Value

Chemical Name Tert-butyl 3-bromobenzylcarbamate

tert-butyl N-[(3-bromophenyl)methyl]carbamate,

Synonyms )
N-Boc-3-bromobenzylamine

CAS Number 171663-13-1

Molecular Formula C12H16BrNO:2

Molecular Weight 286.17 g/mol
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Physical and Chemical Properties

The following table summarizes the available physical and chemical property data for Tert-
butyl 3-bromobenzylcarbamate.

Property Value Source
Boiling Point 370.3 °C at 760 mmHg [1]
Flash Point 177.8°C [1]
Density 1.319 g/cm3 [1]
Appearance Data not available

Solubility Data not available

Melting Point Data not available

Hazard and Safety Information

Limited hazard information is available for this compound. The primary identified hazard is oral

toxicity.
Hazard Classification Details
GHS Hazard Statement H302: Harmful if swallowed
Hazard Pictogram Warning
Hazard Code (obsolete) Xn (Harmful)
Risk Statement (obsolete) R22 (Harmful if swallowed)

Precautionary Statements:
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.
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Handling and Storage

Parameter Recommendation

Storage Temperature 2-8°C

Use in a well-ventilated area. Avoid contact with
Handling skin and eyes. Wear appropriate personal

protective equipment (PPE).

Toxicological and Exposure Data

No quantitative toxicological data, such as LD50 or LC50 values, or occupational exposure
limits were found in the available literature. The primary known toxicological effect is harm if
swallowed.

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented in this guide
were not available in the public domain. The data is typically generated through standardized
testing methods outlined by regulatory bodies such as the OECD (Organisation for Economic
Co-operation and Development) for chemical safety.

Logical Structure of a Safety Data Sheet

A Safety Data Sheet follows a standardized 16-section format to ensure that information is
presented in a consistent and easily understandable manner. The following diagram illustrates
the logical flow and relationship between the key sections of an SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety Data for Tert-butyl 3-
bromobenzylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061532#safety-data-sheet-sds-for-tert-butyl-3-
bromobenzylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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